molecular formula C20H17N3O5S2 B2468801 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate CAS No. 896006-92-1

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate

Cat. No. B2468801
CAS RN: 896006-92-1
M. Wt: 443.49
InChI Key: NAEACTASRUJIEA-CMDGGOBGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate is a useful research compound. Its molecular formula is C20H17N3O5S2 and its molecular weight is 443.49. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Several studies focus on the synthesis and biological evaluation of compounds similar to the one for their antimicrobial and antifungal properties. For instance, novel thiochroman-4-one derivatives incorporating carboxamide and 1,3,4-thiadiazole thioether moieties have been synthesized, showing promising antibacterial and antifungal activities against Xanthomonas oryzae pv. Oryzae and Botrytis cinerea, surpassing some commercial standards like bismerthiazol and thiadiazole copper (Lu Yu et al., 2022).

Anticancer Activities

Derivatives of thiadiazole and pyrazole, closely related to the chemical structure in focus, have been investigated for their anticancer potentials. A study reported the design, synthesis, and molecular docking of thiazolyl-pyrazole derivatives as anticancer agents, revealing that some compounds exhibited promising binding affinities against the epidermal growth factor receptor kinase (EGFR) and showed activities close to the standard drug Doxorubicin in vitro against human liver carcinoma cell lines (A. R. Sayed et al., 2019).

Agricultural Applications

Research on pyranyl-substituted cinnamates, which share a structural similarity with the compound , has explored their antifungal and plant growth inhibitory activities. These compounds showed significant effects against Rhizoctonia solani and Sclerotium dellfinii, with one compound exhibiting the strongest antifungal activity and another having the highest plant growth inhibitory activity towards Brassica rapa (Jun Zhu et al., 2001).

Synthesis and Chemical Properties

Research into the synthesis and characterization of similar compounds has led to insights into their liquid crystalline properties, antimycobacterial activities, and potential as photosynthetic electron transport inhibitors. For example, studies on Schiff base and cinnamate linkages have revealed their mesomorphic behavior, contributing to our understanding of liquid crystal materials (B. T. Thaker et al., 2013).

properties

IUPAC Name

[4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] (E)-3-phenylprop-2-enoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17N3O5S2/c1-2-17(25)21-19-22-23-20(30-19)29-12-14-10-15(24)16(11-27-14)28-18(26)9-8-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,21,22,25)/b9-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NAEACTASRUJIEA-CMDGGOBGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C=CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)/C=C/C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

443.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl cinnamate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.